![molecular formula C12H6N6O2 B6232757 3-(4-amino-1,2,5-oxadiazol-3-yl)-9H-indeno[1,2-e][1,2,4]triazin-9-one CAS No. 313527-11-6](/img/no-structure.png)
3-(4-amino-1,2,5-oxadiazol-3-yl)-9H-indeno[1,2-e][1,2,4]triazin-9-one
Overview
Description
3-(4-amino-1,2,5-oxadiazol-3-yl)-9H-indeno[1,2-e][1,2,4]triazin-9-one, commonly referred to as AOT, is a synthetic organic compound with a wide range of applications in scientific research. AOT is a heterocyclic organic compound with a unique structure consisting of an oxadiazole ring, an indene ring, and a triazine ring. This compound has been studied extensively for its potential applications in various fields, including biochemistry, pharmacology, and materials science.
Mechanism of Action
AOT has been studied extensively for its mechanism of action. It has been found to act as an electron-donating agent, which can be used to reduce a wide range of substrates. It can also act as a Lewis acid, which can be used to catalyze a variety of reactions. In addition, AOT can act as a proton donor, which can be used to catalyze a variety of reactions.
Biochemical and Physiological Effects
AOT has been studied extensively for its biochemical and physiological effects. It has been found to have antimicrobial, antifungal, and antiviral activity. In addition, AOT has been found to have antioxidant and anti-inflammatory properties. It has also been found to have cytotoxic effects on cancer cells.
Advantages and Limitations for Lab Experiments
AOT has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is relatively inexpensive. In addition, it is relatively stable and has a wide range of applications. However, AOT also has some limitations. It is not very soluble in water, and it can be toxic if ingested.
Future Directions
The potential applications of AOT are vast, and there are many future directions to explore. These include further studies on its antimicrobial, antifungal, and antiviral activity; its antioxidant and anti-inflammatory properties; and its cytotoxic effects on cancer cells. In addition, further studies could be conducted on its potential applications in the synthesis of heterocyclic compounds, polymers, and other materials. Additionally, further studies could be conducted on its potential as a catalyst in organic transformations. Finally, further studies could be conducted on its potential as a drug for the treatment of various diseases.
Synthesis Methods
AOT can be synthesized by a variety of methods, including the Biginelli reaction, the Ugi reaction, and the Passerini reaction. The Biginelli reaction involves the condensation of a carbonyl compound, an aldehyde, and an aromatic compound in the presence of an acid catalyst. The Ugi reaction is a multicomponent reaction involving the condensation of an aldehyde, an isocyanide, and an amine. The Passerini reaction is a three-component reaction involving the condensation of an aldehyde, a carboxylic acid, and an amine.
Scientific Research Applications
AOT has been widely studied for its potential applications in scientific research. It has been used as a reagent for the synthesis of heterocyclic compounds, including indoles, pyrroles, and triazoles. AOT has also been used in the synthesis of polymers and other materials. In addition, AOT has been used as a catalyst in organic transformations, such as the Biginelli reaction, the Ugi reaction, and the Passerini reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-amino-1,2,5-oxadiazol-3-yl)-9H-indeno[1,2-e][1,2,4]triazin-9-one involves the reaction of 4-amino-1,2,5-oxadiazole with 2,4,6-trichloro-1,3,5-triazine followed by cyclization with indan-1,3-dione.", "Starting Materials": [ "4-amino-1,2,5-oxadiazole", "2,4,6-trichloro-1,3,5-triazine", "indan-1,3-dione" ], "Reaction": [ "Step 1: 4-amino-1,2,5-oxadiazole is reacted with 2,4,6-trichloro-1,3,5-triazine in the presence of a base such as triethylamine to form 3-(4-amino-1,2,5-oxadiazol-3-yl)-1,3,5-triazine.", "Step 2: The intermediate 3-(4-amino-1,2,5-oxadiazol-3-yl)-1,3,5-triazine is then reacted with indan-1,3-dione in the presence of a Lewis acid catalyst such as zinc chloride to form the final product, 3-(4-amino-1,2,5-oxadiazol-3-yl)-9H-indeno[1,2-e][1,2,4]triazin-9-one." ] } | |
CAS RN |
313527-11-6 |
Product Name |
3-(4-amino-1,2,5-oxadiazol-3-yl)-9H-indeno[1,2-e][1,2,4]triazin-9-one |
Molecular Formula |
C12H6N6O2 |
Molecular Weight |
266.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
